2-chloro-N-(5-{2-[(4-chlorophenyl)sulfonyl]ethyl}-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 2-chloro-N-[5-[2-(4-chlorophenyl)sulfonylethyl]-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C17H13Cl2N3O3S2/c18-11-5-7-12(8-6-11)27(24,25)10-9-15-21-22-17(26-15)20-16(23)13-3-1-2-4-14(13)19/h1-8H,9-10H2,(H,20,22,23)
• InChI Key: RCJCUEHNYFBTBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=NN=C(S2)CCS(=O)(=O)C3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C17H13Cl2N3O3S2
• Molecular Weight: 442.3 g/mol

Description

The compound “2-chloro-N-(5-{2-[(4-chlorophenyl)sulfonyl]ethyl}-1,3,4-thiadiazol-2-yl)benzamide” is a complex organic molecule that contains several functional groups, including a benzamide, a thiadiazole ring, and a sulfonyl group. These functional groups are often found in various bioactive compounds, suggesting that this compound may also have biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or an experimental study, it’s difficult to provide a detailed analysis of its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. For example, the benzamide and sulfonyl groups might undergo substitution reactions, while the thiadiazole ring might participate in cycloaddition reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by its polarity, and its reactivity would be influenced by the presence of reactive functional groups.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific biological targets it interacts with. Unfortunately, without experimental data, it’s difficult to predict its mechanism of action.

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and investigating its biological activity. It could also involve exploring its potential applications in areas such as medicine or agriculture.